Cas no 1190319-57-3 (CID 53399656)

• Product Name: CID 53399656
• CAS No: 1190319-57-3
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5250159
• Update Time: 2025-07-09

CID 53399656 Chemical and Physical Properties

Names and Identifiers

• (2-cyclobutyl-1,3-oxazol-4-yl)methanol
• CID 53399656
• 4-Oxazolemethanol, 2-cyclobutyl-

• Inchi： 1S/C8H11NO2/c10-4-7-5-11-8(9-7)6-2-1-3-6/h5-6,10H,1-4H2
• InChI Key： LUWDAQMGPRSZMG-UHFFFAOYSA-N
• SMILES： O1C=C(CO)N=C1C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 0.6
• Topological Polar Surface Area: 46.3

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 283.9±15.0 °C(Predicted)
• pka: 13.11±0.10(Predicted)

Additional information on CID 53399656

Exploring the Potential of Compound CAS No. 1190319-57-3 (CID 53399656) in Modern Research

CAS No. 1190319-57-3, also referred to as CID 53399656, is a compound of significant interest in contemporary scientific research. This compound has garnered attention due to its unique chemical properties and potential applications across various fields, including materials science, pharmacology, and environmental chemistry. Recent studies have highlighted its role in novel synthetic pathways and its ability to enhance the efficiency of existing chemical processes.

The structural elucidation of CAS No. 1190319-57-3 has been a focal point for researchers aiming to understand its reactivity and stability under different conditions. Advanced spectroscopic techniques, such as NMR and IR spectroscopy, have been employed to determine its molecular architecture, revealing a complex yet ordered arrangement of atoms that contributes to its distinctive properties. This structural insight has paved the way for exploring its potential as a building block in the synthesis of advanced materials.

In the realm of pharmacology, CID 53399656 has shown promise as a lead compound for drug development. Preclinical studies have demonstrated its ability to interact with specific biological targets, suggesting potential therapeutic applications in treating chronic diseases such as cancer and neurodegenerative disorders. Collaborative efforts between chemists and biologists have further refined its bioavailability and efficacy, making it a compelling candidate for future clinical trials.

The environmental impact of CAS No. 1190319-57-3 has also been a subject of scrutiny. Researchers have investigated its degradation pathways under natural conditions, with findings indicating that it can be metabolized by microorganisms into less harmful byproducts. This biodegradability makes it a more sustainable alternative to traditional chemicals used in industrial processes, aligning with global efforts to promote eco-friendly practices.

Recent advancements in computational chemistry have enabled researchers to simulate the behavior of CID 53399656 under various environmental conditions. These simulations have provided valuable insights into its reactivity, stability, and potential interactions with other compounds. Such computational models are instrumental in predicting the compound's behavior in real-world applications, thereby accelerating its development and deployment.

In conclusion, CAS No. 1190319-57-3 (CID 53399656) represents a multifaceted compound with vast potential across diverse scientific domains. Its unique chemical properties, coupled with ongoing research advancements, position it as a key player in shaping future innovations in materials science, pharmacology, and environmental chemistry.